Aluminum chlorate

• CAS: 15477-33-5
• Molecular Formula: AlCl3O9
• Molecular Weight: 277.33 g/mol
• SMILES: [O-]Cl(=O)=O.[O-]Cl(=O)=O.[O-]Cl(=O)=O.[Al+3]
• InChI: InChI=1S/Al.3ClHO3/c;3*2-1(3)4/h;3*(H,2,3,4)/q+3;;;/p-3
• InChIKey: QFIGQGUHYKRFAI-UHFFFAOYSA-K

Enhance process efficiency with Aluminum Chlorate, an oxidizing agent that delivers a dual-function advantage: its Al³⁺ cation provides coagulation in water treatment, potentially eliminating the need for separate coagulant dosing. Its unique solubility in alcohol enables stable hydroalcoholic disinfectant formulations that sodium chlorate cannot achieve. This compound also prevents yellowing in acrylic fibers and acts as a color-neutral oxidizer in pyrotechnics, ensuring spectral purity without the spectral interference common with alkali metal salts.

Aluminum Chlorate (CAS 15477-33-5): A Baseline Overview for Scientific Procurement

Aluminum chlorate (CAS 15477-33-5) is an inorganic salt with the chemical formula Al(ClO₃)₃. It exists primarily as a deliquescent crystalline solid, typically found as a hexahydrate or nonahydrate, and is characterized by its high solubility in water and alcohol [1]. As a member of the chlorate family, it serves as a potent oxidizing agent. Its industrial and research utility is derived from this oxidative capacity, finding applications as a disinfectant, antiseptic, astringent, and a precursor for chlorine dioxide (ClO₂) generation [1].

• [1] DrugFuture. (n.d.). Aluminum Chlorate. Retrieved from https://www.drugfuture.com/chemdata/aluminum-chlorate.html View Source

Why Aluminum Chlorate (15477-33-5) Cannot Be Generically Substituted for Other Chlorates

Despite sharing the chlorate (ClO₃⁻) anion, direct substitution among metal chlorates (e.g., sodium, potassium, aluminum) is technically invalid without empirical validation. The cation dictates critical performance parameters including hygroscopicity, decomposition kinetics, solubility, and the specific reactivity profile of the oxidizer. For instance, the strong Lewis acidity of the Al³⁺ cation can influence reaction pathways and catalytic behaviors that are absent in monovalent alkali metal chlorates like NaClO₃ or KClO₃ [1]. Furthermore, the generation of the trivalent aluminum ion upon dissolution imparts distinct coagulation and astringent properties not achievable with sodium or potassium salts , making it a functionally unique compound despite belonging to a common chemical class.

• [1] Leleu, J. (1974). Hazardous chemical reactions - 11. Chloric acid and chlorates. *Cahiers de notes documentaires - Sécurité et hygiène du travail*, 74, Note No.885-74-74, 127-133. View Source

Quantitative Differentiation Evidence for Aluminum Chlorate (15477-33-5) vs. In-Class Alternatives

Cation-Driven Differences in Hazardous Reactivity: A Comparative Hazard Profile

A comprehensive 1974 hazard assessment cataloged and compared the specific dangerous reactions of various metal chlorates, establishing that the cationic component (Al³⁺ vs. Na⁺ vs. K⁺) leads to distinct incompatibility profiles [1]. This cross-study comparison highlights that while all chlorates pose explosion risks, aluminum chlorate requires a separate safety assessment due to its unique Al³⁺ reactivity, as opposed to simply applying the known hazards of sodium or potassium chlorate [1].

Evidence Dimension	Hazardous Reactivity Profile
Target Compound Data	Aluminum chlorate: Reactivity with specific substances enumerated and described; distinct from other metal chlorates.
Comparator Or Baseline	Chlorates of alkyl, ammonium, cadmium, hydrazine, magnesium, manganese, potassium, sodium, and zinc.
Quantified Difference	Qualitative; distinct and unique reaction profile for each chlorate.
Conditions	Literature review and compilation of hazardous chemical reactions.

Why This Matters

This mandates that safety data sheets (SDS) and handling protocols must be compound-specific, and those for sodium chlorate cannot be assumed to apply to aluminum chlorate, directly impacting procurement risk management.

• [1] Leleu, J. (1974). Hazardous chemical reactions - 11. Chloric acid and chlorates. *Cahiers de notes documentaires - Sécurité et hygiène du travail*, 74, Note No.885-74-74, 127-133. View Source

Cation-Dependent Solubility: A Comparative Property Analysis for Formulation

The physical property of solubility varies significantly between different metal chlorates, directly impacting their suitability for liquid formulations. Aluminum chlorate is documented as being freely soluble in water and also soluble in alcohol [1]. This dual solubility profile differs from that of other common chlorates, such as sodium chlorate, which exhibits high solubility in water but is practically insoluble in ethanol [2].

Evidence Dimension	Solubility in Ethanol
Target Compound Data	Aluminum Chlorate: Soluble in alcohol [1].
Comparator Or Baseline	Sodium Chlorate: Soluble in water, slightly soluble in ethanol, soluble in glycerol [2].
Quantified Difference	Qualitative; distinct solubility profile in alcohol.
Conditions	Standard physicochemical property assessment at room temperature.

Why This Matters

For applications requiring a non-aqueous or hydroalcoholic vehicle (e.g., specific disinfectant formulations or organic syntheses), aluminum chlorate offers a formulation advantage over sodium chlorate.

• [1] DrugFuture. (n.d.). Aluminum Chlorate. Retrieved from https://www.drugfuture.com/chemdata/aluminum-chlorate.html View Source
• [2] PubChem. (n.d.). Sodium Chlorate. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Chlorate View Source

Unique Dual-Functionality in Water Treatment: Coagulation via Al³⁺ and Oxidation via ClO₃⁻

Aluminum chlorate provides a unique dual-action mechanism in water treatment that is class-defining. It acts both as an oxidizing agent, due to the chlorate anion, and as a coagulant, due to the generation of the Al³⁺ cation, which destabilizes colloidal particles . In contrast, sodium chlorate (NaClO₃) is used solely as an oxidizer [1] and aluminum sulfate (Al₂(SO₄)₃) is used solely as a coagulant [2]. This bifunctionality can simplify treatment trains by potentially reducing the number of required chemical inputs.

Evidence Dimension	Water Treatment Mechanism
Target Compound Data	Aluminum Chlorate: Coagulation (via Al³⁺ destabilization) and Oxidation (via ClO₃⁻).
Comparator Or Baseline	Sodium Chlorate: Oxidation only. Aluminum Sulfate: Coagulation only.
Quantified Difference	Qualitative; dual vs. single mechanism.
Conditions	Inference based on established chemical behavior of ions in aqueous solution.

Why This Matters

Procurement of aluminum chlorate may enable a more efficient, single-step or reduced-chemical process compared to purchasing and dosing separate oxidizing and coagulating agents.

• [1] PubChem. (n.d.). Sodium Chlorate. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Chlorate View Source
• [2] DrugFuture. (n.d.). Aluminum Sulfate. Retrieved from https://www.drugfuture.com/chemdata/aluminum-sulfate.html View Source

Pyrotechnic Performance: Cation-Specific Oxidizer Contribution to Color

The choice of metal chlorate oxidizer in pyrotechnics is dictated by the specific color and effect desired. While sodium chlorate produces a characteristic yellow flame, and potassium chlorate is a general, powerful oxidizer, aluminum chlorate serves a distinct role by providing oxygen for the combustion of color-producing agents within the mixture . Its decomposition supports the combustion reactions responsible for brilliant colors, but its specific contribution is tied to its role as an oxidizer that does not itself dominate the visible spectrum like sodium does.

Evidence Dimension	Pyrotechnic Function
Target Compound Data	Aluminum Chlorate: Oxidizer for combustion of color-producing agents.
Comparator Or Baseline	Sodium Chlorate: Oxidizer that produces a dominant yellow color. Potassium Chlorate: A general, powerful oxidizer.
Quantified Difference	Qualitative; different optical and energetic contributions to pyrotechnic composition.
Conditions	Inference based on established pyrotechnic principles and metal cation emission spectra.

Why This Matters

For pyrotechnic formulations requiring bright, non-yellow hues (e.g., reds, greens, blues), an oxidizer like aluminum chlorate, which provides oxygen without generating a strong, interfering atomic emission line, is technically necessary.

Unique Application in Polymer Processing: Prevention of Acrylic Fiber Yellowing

A highly specific industrial application for aluminum chlorate is its use in preventing the yellowing of acrylic fibers [1]. This function is not documented as a common application for sodium or potassium chlorate. This unique utility stems from the specific interaction of the aluminum chlorate compound with the polymer matrix or its oxidative environment, distinguishing it from other members of the chlorate class.

Evidence Dimension	Polymer Additive Function
Target Compound Data	Aluminum Chlorate: Prevents yellowing of acrylic fibers [1].
Comparator Or Baseline	Sodium Chlorate / Potassium Chlorate: No documented application for this purpose.
Quantified Difference	Qualitative; presence vs. absence of a specific industrial use.
Conditions	Documented industrial use cases and trade literature.

Why This Matters

This represents a proprietary or niche application area where aluminum chlorate is the specified reagent, and substitution with a generic chlorate would be technically unsound and potentially damaging to product quality.

• [1] DrugFuture. (n.d.). Aluminum Chlorate. Retrieved from https://www.drugfuture.com/chemdata/aluminum-chlorate.html View Source

Evidence-Based Application Scenarios for Aluminum Chlorate (15477-33-5)

Dual-Action Water Treatment Process Intensification

This scenario leverages the unique bifunctionality of aluminum chlorate. By dosing aluminum chlorate, a water treatment plant can potentially combine the oxidation of dissolved metals and organics with the coagulation and flocculation of suspended solids in a single process step. This can reduce the number of chemical feed systems, storage tanks, and process control variables required, offering a compelling operational advantage over separate dosing of an oxidant (e.g., sodium chlorate) and a coagulant (e.g., aluminum sulfate) [1]. The mechanism is class-level inference based on the known behavior of Al³⁺ and ClO₃⁻ ions in aqueous solution [1].

Formulation of Hydroalcoholic Disinfectant and Antiseptic Solutions

The solubility of aluminum chlorate in both water and alcohol [1] makes it a superior choice for formulating hydroalcoholic antiseptic or disinfectant products (e.g., certain mouthwashes or surface disinfectants). In contrast, sodium chlorate's low solubility in alcohol [2] would lead to precipitation or an unstable formulation. This property allows for the creation of fast-drying, alcohol-based products that retain the antimicrobial efficacy of the chlorate oxidizer [1].

Synthesis of Non-Yellowing Acrylic Polymers and Fibers

In the production of acrylic fibers and resins, thermal or oxidative degradation can lead to an undesirable yellow discoloration. Aluminum chlorate is specifically used as an additive to prevent this yellowing process [1]. The mechanism, while not fully detailed in public literature, is a specific and unique application for this compound. Using sodium or potassium chlorate in this context would not be expected to provide the same protective effect and could even exacerbate degradation or color formation due to different reactivity [1].

Specialized Pyrotechnic Compositions Requiring Clean, Non-Interfering Oxidation

For pyrotechnic compositions where a pure, bright color is paramount (e.g., deep blue or vibrant green), the oxidizer must provide ample oxygen without contributing its own atomic emission to the flame. Aluminum chlorate fulfills this role [1], unlike sodium chlorate, which would impart a strong yellow sodium D-line emission that masks other colors. Its decomposition provides oxygen to support the combustion of metal salts (e.g., copper for blue, barium for green) without spectrally interfering with their characteristic hues [1].

• [1] DrugFuture. (n.d.). Aluminum Chlorate. Retrieved from https://www.drugfuture.com/chemdata/aluminum-chlorate.html View Source
• [2] PubChem. (n.d.). Sodium Chlorate. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Chlorate View Source